2-Morpholinobenzonitrile
Cat. No. B1586720
Key on ui cas rn:
204078-32-0
M. Wt: 188.23 g/mol
InChI Key: KSUYFCSSOHFITQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
|
[CH2:10]1[CH2:11][O:12][CH2:13][CH2:14][NH:15]1.[CH3:16][C:17]#[N:18].[F:1][c:2]1[c:3]([C:4]#[N:5])[cH:6][cH:7][cH:8][cH:9]1>>[c:2]1([N:15]2[CH2:10][CH2:11][O:12][CH2:13][CH2:14]2)[c:3]([C:4]#[N:5])[cH:6][cH:7][cH:8][cH:9]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
C1COCCN1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CC#N
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
N#Cc1ccccc1F
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
N#Cc1ccccc1N1CCOCC1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
